Cas no 105958-72-3 (2-(3-Nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol)

2-(3-Nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol is a nitro-functionalized triazole derivative with applications in energetic materials and pharmaceutical research. Its structure combines a 1,2,4-triazole core with a nitro group and a hydroxyethyl side chain, offering reactive sites for further chemical modifications. The nitro group enhances its potential as a precursor in the synthesis of high-energy compounds, while the hydroxyl group provides versatility for derivatization. This compound exhibits stability under controlled conditions, making it suitable for experimental studies in propellants, explosives, and medicinal chemistry. Its balanced reactivity and functional group compatibility make it a valuable intermediate for specialized research and industrial applications.

2-(3-Nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol structure

105958-72-3 structure

Product Name:2-(3-Nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol

CAS No:105958-72-3

MF:C₄H₆N₄O₃

MW:158.115439891815

CID:1171778

PubChem ID:15893228

Update Time:2025-05-27

2-(3-Nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,4-Triazole-1-ethanol, 3-nitro-
- CS-0265666
- AKOS010135246
- Z600615016
- 2-(3-nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol
- EN300-99878
- 2-(3-nitro-1,2,4-triazol-1-yl)ethanol
- 1-(2-hydroxyethyl)-3-nitro-1,2,4-triazole
- 105958-72-3
- 2-(3-Nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol
- Inchi： 1S/C4H6N4O3/c9-2-1-7-3-5-4(6-7)8(10)11/h3,9H,1-2H2
- InChI Key： ZRPSEMIBVBQGIF-UHFFFAOYSA-N
- SMILES： OCCN1C=NC([N+](=O)[O-])=N1

Computed Properties

Exact Mass: 158.04408
Monoisotopic Mass: 158.04399007g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.2
Topological Polar Surface Area: 96.8Å²

Experimental Properties

PSA: 94.08

2-(3-Nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N497588-10mg	2-(3-Nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol	105958-72-3		10mg	$ 50.00	2022-06-03
TRC	N497588-50mg	2-(3-Nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol	105958-72-3		50mg	$ 160.00	2022-06-03
TRC	N497588-100mg	2-(3-Nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol	105958-72-3		100mg	$ 250.00	2022-06-03
Chemenu	CM405349-250mg	2-(3-Nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol	105958-72-3	95%+	250mg	$344	2023-01-13
Chemenu	CM405349-500mg	2-(3-Nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol	105958-72-3	95%+	500mg	$624	2023-01-13
Chemenu	CM405349-1g	2-(3-Nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol	105958-72-3	95%+	1g	$802	2023-01-13
Enamine	EN300-99878-0.05g	2-(3-nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol	105958-72-3	95.0%	0.05g	$168.0	2025-03-21
Enamine	EN300-99878-0.1g	2-(3-nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol	105958-72-3	95.0%	0.1g	$252.0	2025-03-21
Enamine	EN300-99878-0.25g	2-(3-nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol	105958-72-3	95.0%	0.25g	$361.0	2025-03-21
Enamine	EN300-99878-0.5g	2-(3-nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol	105958-72-3	95.0%	0.5g	$569.0	2025-03-21